[4-(4-ethoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](piperidin-1-yl)methanone
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Description
[4-(4-ethoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C22H24N2O4S and its molecular weight is 412.5. The purity is usually 95%.
BenchChem offers high-quality [4-(4-ethoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](piperidin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [4-(4-ethoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](piperidin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Research
- F3222-5114 has shown promise as an anticancer agent due to its ability to inhibit specific enzymes involved in cell proliferation and survival. Researchers have explored its potential in targeting various cancer types, including breast, lung, and colon cancers. The compound’s mechanism of action involves disrupting key signaling pathways, leading to apoptosis (programmed cell death) in cancer cells .
Neuroprotection and Neurodegenerative Diseases
- Neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, involve the progressive loss of neurons. F3222-5114 has demonstrated neuroprotective effects by reducing oxidative stress and inflammation. It modulates neurotransmitter systems and promotes neuronal survival, making it a candidate for drug development in these challenging conditions .
Antibacterial Properties
- Researchers have investigated the antibacterial potential of F3222-5114 against both Gram-positive and Gram-negative bacteria. Its unique chemical structure allows it to interact with bacterial cell membranes, disrupting their integrity and inhibiting growth. This property could be valuable in combating antibiotic-resistant strains .
Anti-Inflammatory Activity
- Chronic inflammation contributes to various diseases, including autoimmune disorders. F3222-5114 exhibits anti-inflammatory effects by modulating immune responses and cytokine production. It may serve as a therapeutic agent in conditions like rheumatoid arthritis and inflammatory bowel disease .
Cardiovascular Research
- The compound’s vasodilatory properties have attracted interest in cardiovascular research. By relaxing blood vessels, it can potentially improve blood flow and reduce hypertension. Additionally, its antioxidant activity may protect against oxidative damage in heart tissues .
Antiviral Potential
- Preliminary studies suggest that F3222-5114 might inhibit certain viruses, including herpes simplex virus (HSV). Its mode of action involves interfering with viral replication. Further research is needed to explore its efficacy against other viral pathogens .
properties
IUPAC Name |
[4-(4-ethoxyphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-piperidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O4S/c1-2-28-18-12-10-17(11-13-18)24-16-21(22(25)23-14-6-3-7-15-23)29(26,27)20-9-5-4-8-19(20)24/h4-5,8-13,16H,2-3,6-7,14-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHGUAADHWFNVPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C=C(S(=O)(=O)C3=CC=CC=C32)C(=O)N4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.